Cas no 1337100-55-6 (3-(2-chloro-4-methoxyphenyl)methylpiperidine)

3-(2-chloro-4-methoxyphenyl)methylpiperidine structure
1337100-55-6 structure
Product Name:3-(2-chloro-4-methoxyphenyl)methylpiperidine
CAS No:1337100-55-6
MF:C13H18ClNO
MW:239.741122722626
CID:6534912
PubChem ID:82292672
Update Time:2024-01-13

3-(2-chloro-4-methoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-4-methoxyphenyl)methylpiperidine
    • 1337100-55-6
    • EN300-1986714
    • 3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
    • Inchi: 1S/C13H18ClNO/c1-16-12-5-4-11(13(14)8-12)7-10-3-2-6-15-9-10/h4-5,8,10,15H,2-3,6-7,9H2,1H3
    • InChI Key: GSCWJYVYCBMYQG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CC1CNCCC1)OC

Computed Properties

  • Exact Mass: 239.1076919g/mol
  • Monoisotopic Mass: 239.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 21.3Ų

3-(2-chloro-4-methoxyphenyl)methylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1986714-0.05g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
1337100-55-6
0.05g
$888.0 2023-09-16
Enamine
EN300-1986714-0.1g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
1337100-55-6
0.1g
$930.0 2023-09-16
Enamine
EN300-1986714-0.25g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
1337100-55-6
0.25g
$972.0 2023-09-16
Enamine
EN300-1986714-0.5g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
1337100-55-6
0.5g
$1014.0 2023-09-16
Enamine
EN300-1986714-1.0g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
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1g
$1172.0 2023-05-26
Enamine
EN300-1986714-2.5g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
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2.5g
$2071.0 2023-09-16
Enamine
EN300-1986714-5.0g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
1337100-55-6
5g
$3396.0 2023-05-26
Enamine
EN300-1986714-10.0g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
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$5037.0 2023-05-26
Enamine
EN300-1986714-1g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
1337100-55-6
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$1057.0 2023-09-16
Enamine
EN300-1986714-5g
3-[(2-chloro-4-methoxyphenyl)methyl]piperidine
1337100-55-6
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$3065.0 2023-09-16

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